Cas no 39562-27-1 (2-(2-Nitrobenzylidene)-3-oxobutanoic Acid, Methyl Ester)

2-(2-Nitrobenzylidene)-3-oxobutanoic Acid, Methyl Ester Properties

Names and Identifiers

• Butanoic acid,2-[(2-nitrophenyl)methylene]-3-oxo-, methyl ester
• 2-(2-Nitrobenzylidene)-3-oxobutanoic Acid, Methyl Ester
• Methyl 2-(2-nitrobenzylidene)acetoacetate
• METHYL 2-(O-NITROBENZYLIDENE)-ACETOACETATE
• 2-Nitrobenzylidenacetessigsaeuremethylester
• 2-NITROBENZYLIDENEMETHYLESTER
• 2-Nitrobenzylidenmethylester
• methyl (Z)-2-(2-nitrosobenzylidene)-3-oxobutanoate
• Methyl 2-(o-nitrobenzylidene)acetoacetate
• Butanoic acid, 2-((2-nitrophenyl)methylene)-3-oxo-, methyl ester
• 111304-29-1
• Methyl 2-(o-nitrobenzylidene)-acetoacetate
• EC 400-650-9
• (E)-methyl 2-(2-nitrobenzylidene)-3-oxobutanoate
• methyl 2-(2-nitrobenzylidene)-3-oxobutanoate
• SR-01000197290
• methyl (2E)-2-[(2-nitrophenyl)methylidene]-3-oxobutanoate
• Methyl (E)-2-(2-nitrobenzylidene)-3-oxobutanoate
• UNII-CT1ZDT0OJI
• Butanoic acid, 2-((2-nitrophenyl)methylene)-3-oxo-, methyl ester, (E)-
• SCHEMBL3131439
• A824620
• CT1ZDT0OJI
• 39562-27-1
• AKOS001030199
• SR-01000197290-1
• MFCD00551860
• Nifedipine Imp. C
• APKKCRAKPMSAEI-JXMROGBWSA-N
• +Expand

• MDL： MFCD00551860
• InChIKey： APKKCRAKPMSAEI-JXMROGBWSA-N
• Inchi： InChI=1S/C12H11NO5/c1-8(14)10(12(15)18-2)7-9-5-3-4-6-11(9)13(16)17/h3-7H,1-2H3/b10-7+
• SMILES： COC(/C(=C/C1=CC=CC=C1[N+]([O-])=O)/C(=O)C)=O

Computed Properties

• Exact Mass: 249.06400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 249.064
• Heavy Atom Count: 18
• Complexity: 382
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 89.2A^2

Experimental Properties

• LogP: 2.26340
• PSA: 89.19000
• Refractive Index: 1.583
• Boiling Point: 395.9°Cat760mmHg
• Melting Point: 100-101 ºC (ethanol )
• Flash Point: 177.2°C
• Solubility: Very slightly soluble (0.5 g/l) (25 º C),
• Density: 1.296±0.06 g/cm3 (20 ºC 760 Torr),

2-(2-Nitrobenzylidene)-3-oxobutanoic Acid, Methyl Ester Security Information

• Safety Instruction： 24-37-61
• Dangerous goods sign： Xi N
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Store at recommended temperature
• Risk Phrases： 43-51/53
• Signal Word：warning

2-(2-Nitrobenzylidene)-3-oxobutanoic Acid, Methyl Ester Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%